Cas no 197512-21-3 (5-Hydroxy-1H-indole-3-carbonitrile)

• Product Name: 5-Hydroxy-1H-indole-3-carbonitrile
• CAS No: 197512-21-3
• MF: C₉H₆N₂O
• MW: 158.15674161911
• MDL: MFCD07776625
• CID: 117137
• PubChem ID: 10630773
• Update Time: 2025-04-18

5-Hydroxy-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile,5-hydroxy-
• 3-CYANO-5-HYDROXYINDOLE
• 1H-Indole-3-carbonitrile,5-hydroxy
• 5-Hydroxyindole-3-carbonitrile
• SY099215
• AS-53811
• P17153
• 1H-Indole-3-carbonitrile, 5-hydroxy-
• DTXSID50442658
• PB41666
• XHA51221
• AKOS006240723
• SCHEMBL2006656
• MFCD07776625
• 5 hydroxy 1H indole 3 carbonitrile
• AMY5086
• 197512-21-3
• CS-0050461
• FT-0707725
• 5?hydroxy?1h?indole?3?carbonitrile
• DB-022194

• MDL： MFCD07776625
• Inchi： 1S/C9H6N2O/c10-4-6-5-11-9-2-1-7(12)3-8(6)9/h1-3,5,11-12H
• InChI Key： CXKOJSYDMZPWIK-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(C#N)=CN2

Computed Properties

• Exact Mass: 158.04800
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 438.6°Cat760mmHg
• Flash Point: 219.1°C
• Refractive Index: 1.729
• PSA: 59.81000
• LogP: 1.74518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles